N-isobutyryl-N-(4-methoxyphenyl)benzenesulfonamide

• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-(benzenesulfonyl)-N-(4-methoxyphenyl)-2-methylpropanamide
• InChI: InChI=1S/C17H19NO4S/c1-13(2)17(19)18(14-9-11-15(22-3)12-10-14)23(20,21)16-7-5-4-6-8-16/h4-13H,1-3H3
• InChI Key: AXUYGSKADBJXOC-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N(C1=CC=C(C=C1)OC)S(=O)(=O)C2=CC=CC=C2

Description

N-isobutyryl-N-(4-methoxyphenyl)benzenesulfonamide, also known as IBMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. IBMS is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Mechanism of Action

The mechanism of action of N-isobutyryl-N-(4-methoxyphenyl)benzenesulfonamide is still being studied, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the replication of certain viruses, such as herpes simplex virus. In addition, this compound has been shown to bind to certain receptors in the body, such as the sigma-1 receptor, which is involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, inhibit tumor growth, and prevent viral replication. This compound has also been shown to have herbicidal and insecticidal properties, making it a potential candidate for use in agriculture. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-isobutyryl-N-(4-methoxyphenyl)benzenesulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and it can be produced in high yields and purity. This compound also has a wide range of potential applications in various fields, making it a versatile compound for scientific research. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity are still being studied. In addition, this compound may not be suitable for all types of experiments, and further research is needed to determine its optimal use.

Future Directions

There are several future directions for research on N-isobutyryl-N-(4-methoxyphenyl)benzenesulfonamide. One area of focus is the development of new synthesis methods to produce this compound in a more efficient and sustainable manner. Another area of focus is the investigation of this compound's potential as a diagnostic tool for various diseases. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, this compound's potential use in agriculture and environmental science should be further explored to determine its efficacy in these fields.

Synthesis Methods

N-isobutyryl-N-(4-methoxyphenyl)benzenesulfonamide can be synthesized through various methods, including the reaction of N-isobutyrylbenzenesulfonamide with 4-methoxyaniline in the presence of a catalyst. Another method involves the reaction of N-(4-methoxyphenyl)benzenesulfonamide with isobutyryl chloride in the presence of a base. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for scientific research applications.

Scientific Research Applications

N-isobutyryl-N-(4-methoxyphenyl)benzenesulfonamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been investigated for its anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use as a diagnostic tool for various diseases. In agriculture, this compound has been explored for its herbicidal and insecticidal properties. In environmental science, this compound has been investigated for its potential use in water treatment and pollution control.